Cas no 1804915-91-0 (Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate
• CAS No: 1804915-91-0
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 4958938
• Update Time: 2025-05-19

Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO4/c1-2-19-11(18)9-3-7(5-16)10(4-8(9)6-17)20-12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： QDXHTOYKCSLDDY-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)OCC)=C(CO)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 2.2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate

Research Brief on Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate (CAS: 1804915-91-0)

Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate (CAS: 1804915-91-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

The compound's structural features, including the hydroxymethyl and trifluoromethoxy substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry. Researchers have utilized Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate in the design of potential therapeutics for conditions such as inflammatory diseases, cancer, and central nervous system disorders. Its role in modulating enzyme activity and receptor interactions has been a focal point of recent investigations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of selective kinase inhibitors. The study highlighted its ability to enhance the pharmacokinetic properties of derived molecules, such as improved metabolic stability and bioavailability. These findings underscore the compound's versatility and potential in optimizing drug candidates for clinical development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's application in the development of antimicrobial agents. The trifluoromethoxy group was found to play a pivotal role in enhancing the lipophilicity and membrane permeability of the resulting derivatives, thereby improving their antibacterial and antifungal activities. This research opens new avenues for addressing the growing challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate. Recent advancements in catalytic methods and green chemistry approaches aim to address these issues, as reported in a 2024 ACS Sustainable Chemistry & Engineering article. The study proposed a more efficient and environmentally friendly synthesis route, reducing the reliance on hazardous reagents and improving yield.

In conclusion, Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate (CAS: 1804915-91-0) represents a promising chemical entity with broad applications in drug discovery and development. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies are expected to focus on optimizing its derivatives for specific disease targets and advancing them toward preclinical evaluation.